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Compound of Interest

S-Isopropylisothiourea
Compound Name:
hydrobromide

cat. No.: B1662935

S-Isopropylisothiourea hydrobromide is a chemical compound recognized for its potent
inhibitory effects on nitric oxide synthases (NOS). This technical guide provides a
comprehensive overview of its chemical characteristics, biological activity, and relevant
experimental methodologies, tailored for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

S-Isopropylisothiourea hydrobromide is a white crystalline solid.[1][2] A summary of its key
chemical and physical properties is presented below.
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Property Value References
S-isopropy! ITU, IPTU, 5-
Synonyms ISOPROPYLTHIURONIUM [1][3][4]

BROMIDE

Molecular Formula

C4H10N2S « HBr or

[1]3]

CaH11BrN2S
Molecular Weight 199.11 g/mol [11[3]1[5][6]
CAS Number 4269-97-0 [LI2]031[516]107118]
Melting Point 82-86°C [1][7]
Appearance White crystalline powder [1112]
Purity >98% [31[=1[6]1[7]
DMF: >50 mg/ml, DMSO: >20
Solubility mg/ml, Ethanol: >100 mg/ml, [3]
PBS (pH 7.2): >30 mg/ml
Storage -20°C [31[6]
Stability >1 year at -20°C [3][6]
SMILES N/C(SC(C)C)=N/[H].Br [3]
InChl=1S/C4H10N2S.BrH/c1-
InChl 3(2)7-4(5)6;/h3H,1-2H3, [3][6]
(H3,5,6);1H
SLGVZEOMLCTKRK-
InChl Key [1][3][6]

UHFFFAOYSA-N

Biological Activity: Inhibition of Nitric Oxide

Synthases

S-Isopropylisothiourea hydrobromide is a potent inhibitor of nitric oxide synthase (NOS)

isoforms in vitro.[2][3][5] However, its efficacy in vivo may be limited due to poor cellular

penetration.[3][5] The inhibitory constants (Ki) for human NOS isoforms are detailed below.
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Target Enzyme Ki (nM) Reference
Inducible NOS (iNOS) 9.8 [3]
Endothelial NOS (eNOS) 22 [3]
Neuronal NOS (nNOS) 37 [3]

Experimental Protocols

1

. General Synthesis of S-Alkylisothiourea Hydrobromides

While a specific detailed protocol for S-lsopropylisothiourea hydrobromide is not provided in

the search results, a general synthetic route can be inferred from common organic chemistry

P

N

rinciples and the identified precursors, 2-bromopropane and cyanamide.[7]

Reaction: The synthesis typically involves the reaction of a thiol, in this case, 2-propanethiol,
with cyanamide in the presence of a hydrohalic acid (HBr). An alternative is the S-alkylation
of thiourea with an alkyl halide, such as 2-bromopropane.

Step 1: Reaction Setup: Thiourea is dissolved in a suitable solvent, such as ethanol or
isopropanol.

Step 2: Alkylation: 2-Bromopropane is added to the solution, and the mixture is refluxed for
several hours.

Step 3: Crystallization and Purification: Upon cooling, the S-Isopropylisothiourea
hydrobromide product crystallizes out of the solution. The crude product can be collected
by filtration and purified by recrystallization from a suitable solvent like ethanol or isopropanol
to achieve high purity.[9]

. Purity Analysis by High-Performance Liquid Chromatography (HPLC)

The purity of S-lsopropylisothiourea hydrobromide is typically determined to be >98%.[3][5]

[6][7] A general HPLC method for purity assessment is as follows:

Instrumentation: A standard HPLC system equipped with a UV detector.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.caymanchem.com/product/81290
https://www.caymanchem.com/product/81290
https://www.caymanchem.com/product/81290
https://www.benchchem.com/product/b1662935?utm_src=pdf-body
https://www.chemsrc.com/en/cas/4269-97-0_1104904.html
https://www.benchchem.com/product/b1662935?utm_src=pdf-body
https://www.benchchem.com/product/b1662935?utm_src=pdf-body
https://patents.google.com/patent/CN116731007A/en
https://www.benchchem.com/product/b1662935?utm_src=pdf-body
https://www.caymanchem.com/product/81290
https://www.bioscience.co.uk/product~98444
https://www.xcessbio.com/products/m23260
https://www.chemsrc.com/en/cas/4269-97-0_1104904.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Column: A C18 reverse-phase column is commonly used.

» Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and
an organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength determined by the chromophore of the molecule.

e Procedure: A standard solution of S-lsopropylisothiourea hydrobromide of known
concentration is prepared and injected into the HPLC system to determine its retention time.
The sample to be analyzed is then injected, and the peak area of the compound is compared
to the total peak area of all components in the chromatogram to calculate the purity.

Visualizations

Below are diagrams illustrating the biological context and experimental workflow related to S-

Isopropylisothiourea hydrobromide.
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Nitric Oxide signaling pathway and the inhibitory action of S-Isopropylisothiourea
hydrobromide.
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General experimental workflow for evaluating NOS inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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